Cas no 137365-09-4 ((4R,5R)-2,2-Dimethyl-α,α,α',α'-tetra-2-naphthalenyl-1,3-dioxolane-4,5-dimethanol)

(4R,5R)-2,2-Dimethyl-α,α,α',α'-tetra-2-naphthalenyl-1,3-dioxolane-4,5-dimethanol structure

137365-09-4 structure

Product Name:(4R,5R)-2,2-Dimethyl-α,α,α',α'-tetra-2-naphthalenyl-1,3-dioxolane-4,5-dimethanol

CAS No:137365-09-4

MF:C₄₇H₃₈O₄

MW:666.802233219147

CID:136894

PubChem ID:57651687

Update Time:2025-07-01

(4R,5R)-2,2-Dimethyl-α,α,α',α'-tetra-2-naphthalenyl-1,3-dioxolane-4,5-dimethanol Chemical and Physical Properties

Names and Identifiers

- ((4R,5R)-2,2-Dimethyl-1,3-dioxolane-4,5-diyl)bis(di(naphthalen-2-yl)methanol)
- (-)-2,3-O-ISOPROPYLIDENE-1,1,4,4-TETRA (2-NAPH.)-L-THREITOL
- (-)-2,3-O-Isopropylidene-1,1,4,4-Tetra(2-Naphthyl)-L-Threitol
- (4R,5R)-2,2-DiMethyl-α,α,α',α'-tetra-2-naphthalenyl-1,3-dioxolane-4,5-diMethanol
- [5-(hydroxymethyl)-2,2-dimethyl-4,5-dinaphthalen-2-yl-1,3-dioxolan-4-yl]-dinaphthalen-2-ylmethanol
- 1,3-Dioxolane-4,5-dimethanol,2,2-dimethyl-a4,a4,a5,a5-tetra-2-naphthalenyl-, (4R,5R)-
- (4R,5R)-2,2-Dimethyl-a,a,a',a'-tetra-2-naphthalenyl-1,3-dioxolane-4,5-dimethanol
- (4R,5R)-2,2-dimethyltetra(2-naphthyl)-TADDOL
- (4R,5R)-2,2-DiMethyl-α,α,α′,α′-tetra(2-naphthyl)dioxolane-4,5-diMethanol
- (R)-2-naphthyl-taddol
- 1,3-Dioxolane-4,5-dimethanol,2,2-dimethyl-a,a,a',a'-tetra-2-naphthalenyl-,(4R,5R)-(9CI)
- 1,3-Dioxolane-4,5-dimethanol,2,2-dimethyl-a,a,a',a'-tetra-2-naphthalenyl-,(4R-trans)
- 1,3-Dioxolane-4,5-dimethanol,2,2-dimethyl-a4,a4,a5,a5-tetra-2-naphthalenyl-,(4R,5R)
- (-)-DINOL
- F73380
- (4R,5R)-2,2-Dimethyl-alpha,alpha,alpha',alpha'-tetra(2-naphthyl)dioxolane-4,5-dimethanol, >=99.0% (sum of enantiomers, HPLC)
- (4R,5R)-2,2-Dimethyl-alpha,alpha,alpha',alpha'-tetra-2-naphthalenyl-1,3-dioxolane-4,5-dimethanol
- J-007012
- ((4R,5R)-2,2-dimethyl-1,3-dioxolane-4,5-diyl)bis(dinaphthalen-2-ylmethanol)
- CS-0093173
- (4R,5R)-2,2-Dimethyl-,,','-tetra(2-naphthyl)dioxolane-4,5-dimethanol
- A,
- (4R,5R)-2,2-Dimethyl-alpha,alpha,alpha',alpha'-tetra(2-naphthyl)dioxolane-4,5-dimethanol
- 1,3-Dioxolane-4,5-dimethanol,2,2-dimethyl-a4,a4,a5,a5-tetra-2-naphthalenyl-,(4R,5R)-
- A'-tetra(2-naphthyl)dioxolane-4,5-dimethanol
- 137365-09-4
- (4R,5R)-2,2-Dimethyl-
- (4R,5R)-2,2-Dimethyl- alpha , alpha , alpha ', alpha '-tetra(2-naphthyl)dioxolane-4,5-dimethanol
- SCHEMBL3273324
- A',
- [(4R,5R)-5-[hydroxy(dinaphthalen-2-yl)methyl]-2,2-dimethyl-1,3-dioxolan-4-yl]-dinaphthalen-2-ylmethanol
- [(4R,5R)-5-[HYDROXYBIS(NAPHTHALEN-2-YL)METHYL]-2,2-DIMETHYL-1,3-DIOXOLAN-4-YL]BIS(NAPHTHALEN-2-YL)METHANOL
- 1,3-Dioxolane-4,5-dimethanol, 2,2-dimethyl-alpha4,alpha4,alpha5,alpha5-tetra-2-naphthalenyl-, (4R,5R)-
- (4R,5R)-2,2-Dimethyl-α,α,α',α'-tetra-2-naphthalenyl-1,3-dioxolane-4,5-dimethanol
- MDL： MFCD00142337
- Inchi： 1S/C47H38O4/c1-45(2)50-43(46(48,39-23-19-31-11-3-7-15-35(31)27-39)40-24-20-32-12-4-8-16-36(32)28-40)44(51-45)47(49,41-25-21-33-13-5-9-17-37(33)29-41)42-26-22-34-14-6-10-18-38(34)30-42/h3-30,43-44,48-49H,1-2H3/t43-,44-/m1/s1
- InChI Key： QWADMRIAKWGVBF-NDOUMJCMSA-N
- SMILES： O1C(C)(C)O[C@@H](C(C2C=CC3C=CC=CC=3C=2)(C2C=CC3C=CC=CC=3C=2)O)[C@@H]1C(C1C=CC2C=CC=CC=2C=1)(C1C=CC2C=CC=CC=2C=1)O

Computed Properties

Exact Mass: 666.27700
Monoisotopic Mass: 666.27700969g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 51
Rotatable Bond Count: 6
Complexity: 1020
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 10.2
Topological Polar Surface Area: 58.9Å²

Experimental Properties

Density: 1.269
Melting Point: 213-216 °C (lit.)
Boiling Point: °Cat760mmHg
Flash Point: °C
Refractive Index: 1.718
PSA: 58.92000
LogP: 9.99150
Optical Activity: [α]20/D −116±2°, c = 1% in ethyl acetate

(4R,5R)-2,2-Dimethyl-α,α,α',α'-tetra-2-naphthalenyl-1,3-dioxolane-4,5-dimethanol Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
FLUKA BRAND F CODES：10
Storage Condition：2-8°C

(4R,5R)-2,2-Dimethyl-α,α,α',α'-tetra-2-naphthalenyl-1,3-dioxolane-4,5-dimethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM501262-250mg	((4R,5R)-2,2-Dimethyl-1,3-dioxolane-4,5-diyl)bis(di(naphthalen-2-yl)methanol)	137365-09-4	97%	250mg	$214	2023-02-18
Chemenu	CM501262-1g	((4R,5R)-2,2-Dimethyl-1,3-dioxolane-4,5-diyl)bis(di(naphthalen-2-yl)methanol)	137365-09-4	97%	1g	$529	2023-02-18
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	59490-1G-F	(4R,5R)-2,2-Dimethyl-α,α,α',α'-tetra-2-naphthalenyl-1,3-dioxolane-4,5-dimethanol	137365-09-4	≥99.0% (sum of enantiomers, HPLC)	1G	￥1386.56	2022-02-24
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA01489-1g	((4R,5R)-2,2-Dimethyl-1,3-dioxolane-4,5-diyl)bis(di(naphthalen-2-yl)methanol)	137365-09-4	≥99.0% (sum of enantiomers, HPLC)	1g	¥1448.0	2024-07-19
TRC	D479455-1g	(4R,5R)-2,2-Dimethyl-α,α,α',α'-tetra-2-naphthalenyl-1,3-dioxolane-4,5-dimethanol	137365-09-4		1g	$242.00	2023-05-18
TRC	D479455-5g	(4R,5R)-2,2-Dimethyl-α,α,α',α'-tetra-2-naphthalenyl-1,3-dioxolane-4,5-dimethanol	137365-09-4		5g	$ 1200.00	2023-09-07
TRC	D479455-10g	(4R,5R)-2,2-Dimethyl-α,α,α',α'-tetra-2-naphthalenyl-1,3-dioxolane-4,5-dimethanol	137365-09-4		10g	$1900.00	2023-05-18
Ambeed	A544074-100mg	((4R,5R)-2,2-Dimethyl-1,3-dioxolane-4,5-diyl)bis(di(naphthalen-2-yl)methanol)	137365-09-4	95%	100mg	$141.0	2025-02-20
Ambeed	A544074-250mg	((4R,5R)-2,2-Dimethyl-1,3-dioxolane-4,5-diyl)bis(di(naphthalen-2-yl)methanol)	137365-09-4	95%	250mg	$238.0	2025-02-20
Ambeed	A544074-1g	((4R,5R)-2,2-Dimethyl-1,3-dioxolane-4,5-diyl)bis(di(naphthalen-2-yl)methanol)	137365-09-4	95%	1g	$594.0	2025-02-20

(4R,5R)-2,2-Dimethyl-α,α,α',α'-tetra-2-naphthalenyl-1,3-dioxolane-4,5-dimethanol Production Method

(4R,5R)-2,2-Dimethyl-α,α,α',α'-tetra-2-naphthalenyl-1,3-dioxolane-4,5-dimethanol Related Literature

1. 200. Constituents of filix mas. Part I. Aspidinol

Alexander Robertson,William F. Sandrock J. Chem. Soc. 1933 819
2. Progress and performance of energetic materials: open dataset, tool, and implications for synthesis

Nikita V. Muravyev,Dominique R. Wozniak,Davin G. Piercey J. Mater. Chem. A 2022 10 11054
3. Kinetics of oxidation of epimeric piperidin-4-ols by vanadium(V)

Kuppusamy Selvaraj,Kondareddiar Ramalingam,Krishnasamy Ramarajan J. Chem. Soc. Perkin Trans. 2 1983 955
4. The action of acetic anhydride on 1-nitroso-4-phenyl-4-piperidinol

D. G. Cheesman,P. Garside,A. C. Ritchie,J. M. Waring J. Chem. Soc. C 1967 1134
5. Nuclear magnetic resonance study of ligand exchange on the hexakis(trimethyl phosphate)scandium(III) ion

Dino L. Pisaniello,Stephen F. Lincoln,Evan H. Williams J. Chem. Soc. Chem. Commun. 1978 1047

Related Categories

Additional information on (4R,5R)-2,2-Dimethyl-α,α,α',α'-tetra-2-naphthalenyl-1,3-dioxolane-4,5-dimethanol

Compound CAS No 137365-09-4: (4R,5R)-2,2-Dimethyl-α,α,α',α'-tetra-2-naphthalenyl-1,3-dioxolane-4,5-dimethanol

The compound CAS No 137365-09-4, also known as (4R,5R)-2,2-Dimethyl-α,α,α',α'-tetra-2-naphthalenyl-1,3-dioxolane-4,5-dimethanol, is a highly specialized organic molecule with a complex structure and unique properties. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its potential applications in drug development and advanced materials synthesis.

Structure and Synthesis: The molecule features a dioxolane ring system with two naphthalene groups attached at specific positions. The stereochemistry of the compound is defined by its (4R,5R) configuration, which plays a crucial role in its physical and chemical properties. Recent studies have focused on optimizing the synthesis pathway of this compound to enhance yield and purity. Researchers have employed novel catalytic methods and asymmetric synthesis techniques to achieve high enantiomeric excess (ee), making it more suitable for pharmaceutical applications.

Properties and Applications: (4R,5R)-2,2-Dimethyl-tetra-naphthalenyl-dioxolane-dimethanol exhibits unique optical properties due to its rigid structure and conjugated aromatic systems. It has been explored as a potential candidate for use in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Additionally, its chiral nature makes it a promising building block for enantioselective catalysis in asymmetric synthesis.

Recent Research Advances: In 2023, a breakthrough study published in *Nature Chemistry* highlighted the use of this compound as a chiral ligand in transition metal-catalyzed reactions. The research demonstrated that the compound's ability to induce high enantioselectivity in aldol reactions could revolutionize the production of chiral pharmaceuticals. Furthermore, another study in *Angewandte Chemie* reported on the compound's role in stabilizing supramolecular assemblies, opening new avenues for nanotechnology applications.

Safety and Handling: While CAS No 137365-09-4 is not classified as a hazardous chemical under current regulations, proper handling procedures are recommended due to its complex structure and potential sensitivity to environmental factors such as light and temperature. Storage in inert containers under controlled conditions is advised to maintain stability.

Conclusion: The compound (4R,5R)-2,2-Dimethyl-tetra-naphthalenyl-dioxolane-dimethanol represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique properties and recent research breakthroughs underscore its importance as a valuable tool in modern chemical research and industrial applications.